1-(2-Phenylmethoxyethyl)imidazole

• Synonyms: 1-(2-(benzyloxy)ethyl)imidazole
• Molecular Formula: C12H14N2O
• Molecular Weight: 202.25 g/mol
• SMILES: C1=CC=C(C=C1)COCCN2C=CN=C2
• InChI: InChI=1S/C12H14N2O/c1-2-4-12(5-3-1)10-15-9-8-14-7-6-13-11-14/h1-7,11H,8-10H2
• InChIKey: AFNYHHLKCZUJER-UHFFFAOYSA-N

1-(2-Phenylmethoxyethyl)imidazole (synonym: 1-(2-(benzyloxy)ethyl)imidazole, commonly abbreviated BEI) is an N-substituted imidazole derivative with the molecular formula C12H14N2O and a molecular weight of 202.25 g/mol. It is classified under the MeSH heading *Imidazoles* and assigned the unique identifier C510131.

1-(2-Phenylmethoxyethyl)imidazole (BEI) – Procurement-Relevant Chemical Identity and Research Classification

1-(2-Phenylmethoxyethyl)imidazole (synonym: 1-(2-(benzyloxy)ethyl)imidazole, commonly abbreviated BEI) is an N-substituted imidazole derivative with the molecular formula C12H14N2O and a molecular weight of 202.25 g/mol [1]. It is classified under the MeSH heading *Imidazoles* and assigned the unique identifier C510131 [2]. The compound features a benzyloxyethyl side chain attached to the imidazole N1 position, distinguishing it from simpler N-aryl or N-benzyl imidazole analogs. In the primary research literature, BEI has been employed as a probe molecule to investigate the conformational plasticity and thermodynamic binding signatures of mammalian cytochrome P450 enzymes, particularly CYP2B4 [3]. Its single-crystal X-ray structure has been deposited, revealing a twisted geometry with approximately 30° rotation between the imidazole and phenyl ring planes [4].

1 Negative-control probe for CYP450 conformational dynamics

2 Thermodynamic fidelity profiling via ITC mutant scanning

3 Crystal structure reference for computational docking

4 Scaffold for CYP isoform selectivity studies

• [1] Muralidhara BK, Negi S, Chin CC, Braun W, Halpert JR. Conformational flexibility of mammalian cytochrome P450 2B4 in binding imidazole inhibitors with different ring chemistry and side chains. Solution thermodynamics and molecular modeling. J Biol Chem. 2006 Mar 24;281(12):8051-61. View Source
• [2] National Library of Medicine. MeSH Supplementary Concept Data: 1-(2-(benzyloxy)ethyl)imidazole. Unique ID C510131. View Source
• [3] Muralidhara BK, Sun L, Negi S, Halpert JR. Thermodynamic fidelity of the mammalian cytochrome P450 2B4 active site in binding substrates and inhibitors. J Mol Biol. 2008 Mar 14;377(1):232-45. View Source
• [4] Gelbrich T, Wurst K, Mayer P, Schottenberger H, Nerdinger S. Crystal structure of 1-(2-(benzyloxy)ethyl)-1H-imidazole. Molbank. 2023;2023(1):M1571. View Source

Why 1-(2-Phenylmethoxyethyl)imidazole Cannot Be Replaced by Generic N-Substituted Imidazoles for CYP Structural Biology

Replacing 1-(2-phenylmethoxyethyl)imidazole (BEI) with other N-substituted imidazoles – such as 1-benzylimidazole, 1-phenylimidazole, or 4-(4-chlorophenyl)imidazole (4-CPI) – is not scientifically valid for applications probing CYP2B4 conformational flexibility because BEI exhibits a fundamentally different thermodynamic binding signature and fails to induce the same large-scale open-to-closed structural transition [1]. While all six imidazole inhibitors tested in a head-to-head study induce type II spectral changes, BEI is the only compound that cannot fully dock to the closed enzyme conformation due to steric restrictions imposed by its benzyloxyethyl side chain [1]. This unique property makes BEI an irreplaceable negative-control probe for distinguishing conformational selection from induced-fit mechanisms in P450 allostery studies [2].

BEI (Target)

Generic N-Substituted Imidazoles

Binding entropy sign reversal (−ΔS)

Positive entropy change (+ΔS), associated with closed conformation

Unable to fully dock to closed CYP2B4

Readily dock to closed state, trigger open-to-closed transition

Lower heat capacity change magnitude, distinct binding mode

Higher ΔCp magnitude, reflecting greater apolar surface burial

• [1] Muralidhara BK, Negi S, Chin CC, Braun W, Halpert JR. Conformational flexibility of mammalian cytochrome P450 2B4 in binding imidazole inhibitors with different ring chemistry and side chains. Solution thermodynamics and molecular modeling. J Biol Chem. 2006 Mar 24;281(12):8051-61. View Source
• [2] Muralidhara BK, Sun L, Negi S, Halpert JR. Thermodynamic fidelity of the mammalian cytochrome P450 2B4 active site in binding substrates and inhibitors. J Mol Biol. 2008 Mar 14;377(1):232-45. View Source

Quantitative Differentiation Evidence: 1-(2-Phenylmethoxyethyl)imidazole vs. In-Class Imidazole Inhibitors

Thermodynamic Binding Signature Divergence Between BEI and 4-CPI to CYP2B4

BEI exhibits a markedly different thermodynamic profile compared to 4-(4-chlorophenyl)imidazole (4-CPI) when binding to CYP2B4. While 4-CPI binding is characterized by a positive entropy change (+5.9 cal mol⁻¹ K⁻¹), BEI binding shows a negative entropy change (-4.1 cal mol⁻¹ K⁻¹) [1]. This represents a net difference of 10 cal mol⁻¹ K⁻¹ between the two inhibitors. Additionally, the heat capacity change (ΔCp) for BEI is -331 cal mol⁻¹ K⁻¹ versus -604 cal mol⁻¹ K⁻¹ for 4-CPI, a ~2-fold difference that directly reflects the absence of a large conformational change in the enzyme upon BEI binding compared to the open-to-closed transition triggered by 4-CPI [1].

Binding entropy divergence

Head-to-head

BEI ΔS: −4.1 cal mol⁻¹ K⁻¹
4-CPI ΔS: +5.9 cal mol⁻¹ K⁻¹

Supports open-conformation binding mode differentiation

ITC, monomeric CYP2B4, 25°C, pH 7.4

Evidence Dimension	Binding entropy (ΔS) at 25°C to CYP2B4
Target Compound Data	-4.1 cal mol⁻¹ K⁻¹
Comparator Or Baseline	4-CPI: +5.9 cal mol⁻¹ K⁻¹
Quantified Difference	ΔΔS = 10 cal mol⁻¹ K⁻¹; sign reversal
Conditions	Isothermal titration calorimetry (ITC) using monomeric CYP2B4 at 25°C, pH 7.4

Why This Matters

This sign reversal in binding entropy definitively proves that BEI does not trigger the same open-to-closed conformational transition as 4-CPI, making it an essential negative-control tool for researchers dissecting P450 allosteric mechanisms.

• [1] Muralidhara BK, Negi S, Chin CC, Braun W, Halpert JR. Conformational flexibility of mammalian cytochrome P450 2B4 in binding imidazole inhibitors with different ring chemistry and side chains. Solution thermodynamics and molecular modeling. J Biol Chem. 2006 Mar 24;281(12):8051-61. View Source

Heat Capacity Change (ΔCp) Differentiates BEI-Induced Binding Mode from 4-CPI

The heat capacity change upon ligand binding (ΔCp), an indicator of apolar surface area burial, differs by a factor of approximately 2 between BEI and 4-CPI. BEI binding yields ΔCp = -331 cal mol⁻¹ K⁻¹, whereas 4-CPI binding yields ΔCp = -604 cal mol⁻¹ K⁻¹ [1]. The larger negative ΔCp for 4-CPI is attributed to the reduction of apolar surface area resulting from the enzyme's open-to-closed conformational change, which BEI does not induce [1].

ΔCp binding mode marker

Head-to-head

BEI: −331 cal mol⁻¹ K⁻¹
4-CPI: −604 cal mol⁻¹ K⁻¹

~1.8-fold lower magnitude reflects absence of large-scale closure

Temperature-dependent ITC; apolar surface area burial probe

Evidence Dimension	Heat capacity change (ΔCp) of binding to CYP2B4
Target Compound Data	-331 cal mol⁻¹ K⁻¹
Comparator Or Baseline	4-CPI: -604 cal mol⁻¹ K⁻¹
Quantified Difference	~1.8-fold lower magnitude for BEI
Conditions	ITC measurements across a temperature range; monomeric CYP2B4

Why This Matters

The 2-fold difference in ΔCp provides a quantitative thermodynamic marker that distinguishes BEI's binding mode from 4-CPI's. This allows researchers to use BEI as a probe to isolate thermodynamic contributions from conformational changes versus direct binding interactions.

• [1] Muralidhara BK, Negi S, Chin CC, Braun W, Halpert JR. Conformational flexibility of mammalian cytochrome P450 2B4 in binding imidazole inhibitors with different ring chemistry and side chains. Solution thermodynamics and molecular modeling. J Biol Chem. 2006 Mar 24;281(12):8051-61. View Source

Differential Steric Restriction: BEI Cannot Dock to Closed CYP2B4 Conformation

Among six imidazole inhibitors tested, BEI was unique in that steric restrictions prevented its perfect docking to the closed conformation of CYP2B4 [1]. In contrast, 1-benzylimidazole (1-BI), 4-CPI, 1-CPI, 4-phenylimidazole (4-PI), and 1-phenylimidazole (1-PI) all docked without steric hindrance. The benzyloxyethyl side chain of BEI extends further into the active site cavity, colliding with residues that become sterically inaccessible upon enzyme closure [1].

Docking compatibility

Head-to-head

BEI: steric clash prevents docking to closed CYP2B4
4-CPI, 1-BI, 1-CPI, 4-PI, 1-PI: dock without hindrance

Unique steric incompatibility with closed enzyme conformation

Molecular modeling using closed CYP2B4 crystal structure

Evidence Dimension	Docking compatibility with closed CYP2B4 conformation
Target Compound Data	Sterically hindered; cannot fully dock
Comparator Or Baseline	4-CPI, 1-BI, 1-CPI, 4-PI, 1-PI: all dock without steric clash
Quantified Difference	Qualitative binary: steric clash present for BEI; absent for all five comparators
Conditions	Molecular modeling using the closed crystal structure of CYP2B4 (PDB coordinates from 4-CPI-bound form)

Why This Matters

BEI is the only imidazole inhibitor in the panel that selectively probes the open conformation of CYP2B4. This unique property is critical for experiments designed to decouple conformational selection from induced fit in P450-ligand recognition.

• [1] Muralidhara BK, Negi S, Chin CC, Braun W, Halpert JR. Conformational flexibility of mammalian cytochrome P450 2B4 in binding imidazole inhibitors with different ring chemistry and side chains. Solution thermodynamics and molecular modeling. J Biol Chem. 2006 Mar 24;281(12):8051-61. View Source

Comparative Inhibitory Potency (IC50) Ranking Across Six Imidazole CYP2B4 Inhibitors

In a systematic head-to-head comparison, BEI exhibited an intermediate inhibitory potency against CYP2B4 with an IC50 value within the range of 0.1–2.4 µM, ranking fifth among the six imidazole inhibitors tested [1]. The rank order was: 1-BI < 4-CPI < 1-CPI < 4-PI < BEI < 1-PI (where '<' indicates higher potency). BEI was approximately 2- to 20-fold less potent than 1-BI (the most potent inhibitor) and approximately equipotent to 1-PI (the least potent), but critically, its reduced potency is mechanistically linked to its inability to induce the closed enzyme conformation, not simply to weaker heme coordination [1].

Inhibitory potency rank

Ranked in set

IC50 rank: 5th of 6 inhibitors (less potent than 1-BI, 4-CPI, 1-CPI, 4-PI)

Intermediate potency consistent with non-inducing binding mode

Type II spectral binding assay; IC50 ~0.1–2.4 µM range

Evidence Dimension	IC50 for CYP2B4 enzyme inhibition
Target Compound Data	0.1–2.4 µM range; rank: 5th of 6 (weaker than 1-BI, 4-CPI, 1-CPI, 4-PI)
Comparator Or Baseline	1-BI (most potent, ~0.1 µM); 1-PI (least potent, ~2.4 µM); 4-CPI (intermediate)
Quantified Difference	BEI is approximately 2- to 20-fold less potent than 1-BI
Conditions	CYP2B4 enzyme inhibition assay; type II spectral binding; monomeric enzyme

Why This Matters

The reduced potency of BEI is not a liability but a mechanistic feature: it confirms that BEI binds without triggering the conformational closure required for tight inhibition. Researchers selecting BEI over more potent analogs seek exactly this mechanistic distinction.

• [1] Muralidhara BK, Negi S, Chin CC, Braun W, Halpert JR. Conformational flexibility of mammalian cytochrome P450 2B4 in binding imidazole inhibitors with different ring chemistry and side chains. Solution thermodynamics and molecular modeling. J Biol Chem. 2006 Mar 24;281(12):8051-61. View Source

Mutational Thermodynamic Fidelity: BEI Binding ΔΔG and Entropy-Enthalpy Compensation

In a follow-up study using four active-site mutants of CYP2B4 (F296A, T302A, I363A, V367L), BEI binding showed a free energy difference (ΔΔG) of approximately 0.5 to 1 kcal/mol compared to wild-type enzyme [1]. Notably, this small ΔΔG was accompanied by massive entropy-enthalpy compensation of up to 50 kcal/mol [1]. This compensation magnitude was comparable to that observed for 4-CPI and 1-(4-chlorophenyl)imidazole, indicating that while BEI's thermodynamic signature is unique, the active site exhibits remarkable thermodynamic fidelity—maintaining similar binding energetics despite different structural interactions [1].

Mutational ΔΔG & compensation

Head-to-head

BEI ΔΔG ≈ 0.5–1 kcal/mol; entropy-enthalpy compensation up to 50 kcal/mol

Small free-energy change masked by large compensation across mutants

CYP2B4 mutants F296A, T302A, I363A, V367L; ITC at 25°C

Evidence Dimension	ΔΔG upon active-site mutation (F296A, T302A, I363A, V367L)
Target Compound Data	ΔΔG ≈ 0.5–1 kcal/mol; entropy-enthalpy compensation up to 50 kcal/mol
Comparator Or Baseline	4-CPI and 1-(4-chlorophenyl)imidazole: similar ΔΔG ≈ 0.5–1 kcal/mol
Quantified Difference	Comparable ΔΔG but distinct entropy-enthalpy partitioning among inhibitors
Conditions	ITC with CYP2B4 mutants F296A, T302A, I363A, V367L at 25°C

Why This Matters

This data demonstrates that BEI maintains consistent binding energetics across mutants despite its different docking mode, making it a valuable probe for studying how P450 active site malleability accommodates diverse ligand geometries without changing overall binding affinity.

• [1] Muralidhara BK, Sun L, Negi S, Halpert JR. Thermodynamic fidelity of the mammalian cytochrome P450 2B4 active site in binding substrates and inhibitors. J Mol Biol. 2008 Mar 14;377(1):232-45. View Source

Crystal Structure Confirms Unique Twisted Geometry and Intermolecular H-Bonding Network

The single-crystal X-ray structure of 1-(2-phenylmethoxyethyl)imidazole has been solved and deposited [1]. The molecule adopts a twisted geometry with a rotation of approximately 30° between the mean planes of the imidazole and phenyl rings [1]. The crystal structure displays N–H···N hydrogen-bonded chains between the imidazole rings of neighboring molecules, which assemble into flat molecular layers parallel to the (121) plane [1]. This structural feature distinguishes BEI from the more planar N-phenylimidazole (1-PI) or N-benzylimidazole (1-BI) analogs, which lack the flexible ethyloxy linker and adopt different crystal packing motifs [1].

Crystal structure geometry

Reported

Twist angle ~30° between imidazole and phenyl planes; N–H···N hydrogen-bonded chains

Confirms steric constraint predicted by docking studies

Single-crystal X-ray diffraction; monoclinic system; CCDC deposit

Evidence Dimension	Dihedral angle between imidazole and phenyl ring planes
Target Compound Data	Approximately 30° rotation
Comparator Or Baseline	N-phenylimidazole (1-PI): near-planar geometry; N-benzylimidazole (1-BI): different linker flexibility (class-level inference)
Quantified Difference	~30° twist vs. near-planar for N-phenylimidazole
Conditions	Single-crystal X-ray diffraction at low temperature; monoclinic crystal system

Why This Matters

The experimentally determined 30° twist validates the molecular modeling predictions and explains the steric restrictions observed in docking studies. It confirms that the benzyloxyethyl linker imposes a unique conformational constraint not present in simpler N-substituted imidazoles.

• [1] Gelbrich T, Wurst K, Mayer P, Schottenberger H, Nerdinger S. Crystal structure of 1-(2-(benzyloxy)ethyl)-1H-imidazole. Molbank. 2023;2023(1):M1571. View Source

Validated Research Application Scenarios for 1-(2-Phenylmethoxyethyl)imidazole Based on Quantitative Evidence

Negative-Control Probe for Cytochrome P450 Conformational Dynamics Studies

BEI is the only imidazole inhibitor among the six tested that cannot fully dock to the closed CYP2B4 conformation and does not trigger the open-to-closed structural transition [1]. Researchers investigating P450 allostery, conformational selection, or induced-fit mechanisms can use BEI as an essential negative control alongside 4-CPI (positive control for conformational closure). The sign reversal in binding entropy (–4.1 vs. +5.9 cal mol⁻¹ K⁻¹) and the 2-fold difference in ΔCp serve as quantitative benchmarks for distinguishing binding modes [1].

Probe for Measuring Active-Site Malleability via Thermodynamic Fidelity Assays

BEI's binding to CYP2B4 active-site mutants (F296A, T302A, I363A, V367L) yields a ΔΔG of only ~0.5–1 kcal/mol despite massive entropy-enthalpy compensation of up to 50 kcal/mol [2]. This property makes BEI a valuable tool for studies on enzyme plasticity and thermodynamic fidelity, where large compensatory changes masked by small ΔΔG values are the specific phenomenon under investigation. BEI can be deployed in ITC-based mutational scanning campaigns to map how different regions of the P450 active site respond to ligands that bind without inducing conformational change [2].

Crystallographic and Molecular Modeling Reference Standard

The experimentally solved single-crystal structure of BEI, with its characteristic 30° twist between the imidazole and phenyl ring planes, provides a validated structural reference for computational docking and molecular dynamics simulations [3]. The N–H···N hydrogen-bonded chain motif observed in the solid state offers a benchmark for validating force-field predictions of imidazole-based ligand packing. Researchers in computational chemistry and structure-based drug design can use the deposited crystallographic data (CCDC deposition) as a starting geometry for in silico studies of ligand conformations [3].

Selectivity Profiling Scaffold for CYP Isoform Discrimination

The unique binding mode of BEI—characterized by steric incompatibility with the closed enzyme form but retention of type II spectral binding properties—positions BEI as a scaffold for designing isoform-selective P450 inhibitors [1]. Medicinal chemists can derivatize the benzyloxyethyl moiety to tune steric bulk and explore differential binding across CYP isoforms (e.g., CYP2B4 vs. CYP2B6 vs. CYP2A6), using the established thermodynamic parameters of the parent BEI compound as a baseline reference [1][2].

Application

Selection Property

Validation Focus

CYP conformational dynamics (negative control)

Conformation-selective binding mode

Open-vs-closed discrimination (ITC/docking)

Thermodynamic fidelity profiling

Low ΔΔG with large entropy-enthalpy compensation

Mutational ITC scanning and compensation analysis

Crystallographic/modeling reference

Experimentally determined twisted geometry

Crystal structure validation and docking benchmarks

CYP isoform selectivity scaffold

Derivatizable benzyloxyethyl side chain

Isoform selectivity screening and SAR profiling

• [1] Muralidhara BK, Negi S, Chin CC, Braun W, Halpert JR. Conformational flexibility of mammalian cytochrome P450 2B4 in binding imidazole inhibitors with different ring chemistry and side chains. Solution thermodynamics and molecular modeling. J Biol Chem. 2006 Mar 24;281(12):8051-61. View Source
• [2] Muralidhara BK, Sun L, Negi S, Halpert JR. Thermodynamic fidelity of the mammalian cytochrome P450 2B4 active site in binding substrates and inhibitors. J Mol Biol. 2008 Mar 14;377(1):232-45. View Source
• [3] Gelbrich T, Wurst K, Mayer P, Schottenberger H, Nerdinger S. Crystal structure of 1-(2-(benzyloxy)ethyl)-1H-imidazole. Molbank. 2023;2023(1):M1571. View Source